N-(3,5-dimethylphenyl)-2-((3-(4-methylbenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[3-[(4-methylphenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H23N3O2S2/c1-15-4-6-18(7-5-15)13-27-23(29)22-20(8-9-30-22)26-24(27)31-14-21(28)25-19-11-16(2)10-17(3)12-19/h4-12H,13-14H2,1-3H3,(H,25,28)
• InChI Key: MASNBYXWSFWUFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=CC(=CC(=C4)C)C
• Molecular Formula: C24H23N3O2S2
• Molecular Weight: 449.6 g/mol

Description

N-(3,5-dimethylphenyl)-2-((3-(4-methylbenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H23N3O2S2 and its molecular weight is 449.59. The purity is usually 95%.
BenchChem offers high-quality N-(3,5-dimethylphenyl)-2-((3-(4-methylbenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,5-dimethylphenyl)-2-((3-(4-methylbenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activities

Researchers have been focusing on synthesizing novel heterocyclic compounds derived from various chemical precursors, including thieno[3,2-d]pyrimidines, due to their potential biological activities. For instance, the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has been explored. These compounds have shown promising anti-inflammatory and analgesic properties, highlighting the versatile applications of thieno[3,2-d]pyrimidines in medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Applications

Another significant area of research involves the synthesis of pyridothienopyrimidines and pyridothienotriazines for their antimicrobial activities. Such studies aim at developing new compounds that can combat microbial infections effectively, addressing the growing concern of antibiotic resistance (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

Investigation into Reaction Mechanisms

Understanding the reaction mechanisms involving thieno[2,3-d]pyrimidines under various conditions, such as microwave irradiation, provides insights into synthesizing more complex and potentially bioactive compounds. Such research not only expands the chemical knowledge base but also opens up new pathways for synthesizing compounds with specific properties (Davoodnia, Rahimizadeh, Atapour-Mashhad, & Tavakoli-Hoseini, 2009).

Cascade Reactions for Heterocyclic Syntheses

The use of thioureido-acetamides in one-pot cascade reactions to synthesize various heterocyclic compounds demonstrates the efficiency and atom economy of such methods. These techniques are valuable for creating compounds with potential applications in drug development and other areas of chemical research (Schmeyers & Kaupp, 2002).